3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95%
Overview
Description
3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid (CMP-5MBA) is a phenolic compound that has been used in a variety of scientific research applications. It is a versatile compound with a wide range of uses in biochemical and physiological studies. CMP-5MBA has been used in laboratory experiments to study the mechanism of action of various biological processes, as well as to investigate the biochemical and physiological effects of certain drugs and compounds.
Scientific Research Applications
3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been used in studies to investigate the mechanism of action of various biological processes, such as the inhibition of enzymes and the modulation of protein-protein interactions. 3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has also been used to study the biochemical and physiological effects of certain drugs and compounds, as well as to investigate the effects of certain environmental toxins. In addition, 3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has been used to study the effects of various hormones on cellular processes.
Mechanism of Action
The mechanism of action of 3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), and as a modulator of protein-protein interactions. 3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% is also believed to interfere with the activity of certain hormones, such as estrogen, in order to regulate cellular processes.
Biochemical and Physiological Effects
3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as COX-2, and to modulate the activity of certain proteins, such as estrogen receptors. In addition, 3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has been shown to have anti-inflammatory and anti-cancer effects, as well as to inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has several advantages for laboratory experiments. It is a relatively inexpensive compound and is readily available. In addition, it is a stable compound that is not easily degraded. However, 3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% also has several limitations. It is not soluble in water, which can make it difficult to use in certain experiments. In addition, it is not very soluble in organic solvents, which can also limit its use in certain experiments.
Future Directions
3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has potential for use in a variety of future scientific research applications. It could be used to study the effects of certain drugs and compounds on biochemical and physiological processes. In addition, it could be used to investigate the effects of certain environmental toxins on cellular processes. 3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% could also be used to study the effects of certain hormones on the activity of certain proteins and enzymes. Finally, 3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% could be used to develop new drugs and compounds with anti-inflammatory and anti-cancer effects.
Synthesis Methods
3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% can be synthesized from 4-chloro-2-methoxyphenol and 5-methoxybenzoic acid, or from 4-chloro-2-methoxybenzoic acid and 5-methoxyphenol. The synthesis of 3-(4-Chloro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% from 4-chloro-2-methoxyphenol and 5-methoxybenzoic acid involves the use of a coupling agent, such as a palladium catalyst, to form the desired product. The reaction of 4-chloro-2-methoxybenzoic acid and 5-methoxyphenol involves the use of a base, such as sodium hydroxide, to form the desired product.
properties
IUPAC Name |
3-(4-chloro-2-methoxyphenyl)-5-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO4/c1-19-12-6-9(5-10(7-12)15(17)18)13-4-3-11(16)8-14(13)20-2/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHGNZMGZLXEVNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)O)C2=C(C=C(C=C2)Cl)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50691083 |
Source
|
| Record name | 4'-Chloro-2',5-dimethoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50691083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261911-82-3 |
Source
|
| Record name | 4'-Chloro-2',5-dimethoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50691083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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